Cas no 239105-47-6 ((R)-1-(p-Tolyl)propan-1-amine)

• Product Name: (R)-1-(p-Tolyl)propan-1-amine
• CAS No: 239105-47-6
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD12910560
• CID: 836514
• PubChem ID: 7010665
• Update Time: 2025-05-24

(R)-1-(p-Tolyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(p-Tolyl)propan-1-amine hydrochloride
• (R)-1-P-TOLYLPROPAN-1-AMINE HCl
• (R)-1-P-TOLYLPROPAN-1-AMINE-HCl
• (r)-1-p-tolylpropan-1-amine hydrochloride
• 1684AB
• (R)-1-(p-Tolyl)propan-1-amine HCl
• ST2401585
• AX8250463
• AB0000777
• (1R)-1-(4-methylphenyl)propan-1-amine hydrochloride
• (1R)-1-(4-Methylphenyl)propan-1-amine--hydrogen chloride (1/1)
• SCHEMBL4935216
• 239105-47-6
• AKOS016000707
• (1R)-1-(4-methylphenyl)propan-1-amine;hydrochloride
• MFCD12910560
• AKOS015923078
• AS-60507
• 856646-02-1
• Y10161
• CS-0188455
• DTXSID90704146
• (R)-1-(p-Tolyl)propan-1-aminehydrochloride
• (R)-1-(p-Tolyl)propan-1-amine

• MDL： MFCD12910560
• Inchi： 1S/C10H15N/c1-3-10(11)9-6-4-8(2)5-7-9/h4-7,10H,3,11H2,1-2H3/t10-/m1/s1
• InChI Key： FWTZOQCAVLMPJE-SNVBAGLBSA-N
• SMILES： N[C@@H](C1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 185.09700
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.1

Experimental Properties

• PSA: 26.02000
• LogP: 3.90710

(R)-1-(p-Tolyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (R)-1-(p-Tolyl)propan-1-amine

Comprehensive Overview of (R)-1-(p-Tolyl)propan-1-amine (CAS No. 239105-47-6): Properties, Applications, and Industry Insights

(R)-1-(p-Tolyl)propan-1-amine (CAS No. 239105-47-6) is a chiral amine compound with significant relevance in pharmaceutical and fine chemical industries. Its unique stereochemistry and functional group make it a valuable intermediate in the synthesis of bioactive molecules. The compound's enantiomeric purity and structural stability have garnered attention from researchers exploring asymmetric catalysis and drug development.

Recent trends highlight growing interest in chiral building blocks like (R)-1-(p-Tolyl)propan-1-amine, driven by demands for high-purity pharmaceutical intermediates. Search engine data reveals frequent queries about its synthetic routes, optical rotation, and scalable production methods—topics we'll address in this technical profile. The compound's p-tolyl group contributes to its lipophilicity, a property increasingly studied for CNS-targeting drug design.

From a molecular perspective, 239105-47-6 demonstrates remarkable stereoselectivity in reactions, making it ideal for constructing chiral auxiliaries. Analytical techniques like HPLC chiral separation and polarimetry are crucial for verifying its enantiomeric excess (ee), a critical parameter for GMP-compliant manufacturing. Industry reports suggest rising adoption in protease inhibitor synthesis and neurotransmitter analogs.

The compound's thermal stability (typically stable below 200°C) and solubility profile (moderate in polar organic solvents) facilitate diverse applications. Patent literature indicates innovative uses in catalytic asymmetric hydrogenation systems, particularly for beta-amino acid derivatives. Environmental considerations have spurred development of greener synthetic protocols for such amines, aligning with green chemistry principles.

Quality control of (R)-1-(p-Tolyl)propan-1-amine requires rigorous spectroscopic characterization (1H/13C NMR, IR, MS) and chiral purity analysis. The pharmaceutical industry's shift toward continuous flow chemistry has created new opportunities for optimizing its production. Recent publications discuss enzymatic resolution approaches as sustainable alternatives to traditional synthesis.

Market analysts note increasing demand for CAS 239105-47-6 in contract research organizations and academic laboratories focusing on structure-activity relationship studies. Its compatibility with microwave-assisted reactions and photocatalysis systems positions it as a versatile intermediate for modern synthetic methodologies. Storage recommendations typically suggest inert atmosphere protection to maintain optical purity.

Emerging applications include its use as a precursor for liquid crystal materials and advanced polymer modifiers. The compound's structure-property relationships are actively investigated through computational chemistry models, particularly for predicting molecular interactions in complex systems. Regulatory documentation emphasizes proper handling procedures to ensure workplace safety.

Technological advancements in chiral chromatography have improved the analytical workflows for compounds like (R)-1-(p-Tolyl)propan-1-amine. The development of high-throughput screening methods has accelerated its evaluation in medicinal chemistry programs. Industry best practices recommend quality-by-design approaches for process optimization.

In conclusion, 239105-47-6 represents an important chiral synthon with expanding applications across multiple scientific disciplines. Its unique combination of steric properties and chemical reactivity continues to inspire innovative research, particularly in targeted drug delivery systems and advanced material science. Future developments may focus on biocatalytic production routes and AI-assisted molecular design incorporating this valuable scaffold.